![molecular formula C13H16ClN3OS B1620550 2-[4-(6-Chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol CAS No. 215434-50-7](/img/structure/B1620550.png)
2-[4-(6-Chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol
Overview
Description
The compound “2-[4-(6-Chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol” is a derivative of benzothiazole . Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of “2-[4-(6-Chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol” can be analyzed using techniques such as GC-MS and NMR .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[4-(6-Chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol” can be determined using various analytical techniques. For example, the melting point can be determined experimentally . The compound’s empirical formula and molecular weight can also be calculated .Mechanism of Action
Safety and Hazards
The safety and hazards associated with “2-[4-(6-Chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol” would depend on its specific physical and chemical properties. For example, N-Benzyl-6-chloro-1,3-benzothiazol-2-amine, a related compound, is classified as Acute Tox. 4 Oral - Aquatic Chronic 4 - Eye Irrit. 2 .
Future Directions
The future development trend and prospect of the synthesis of benzothiazoles were anticipated . Benzothiazoles have a wide range of biological activities including anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, anthelmintic, anti-tumor, anti-viral, anti-oxidant, anti-inflammatory, anti-glutamate and anti-parkinsonism, anticonvulsant, muscle relaxant activities, neuroprotective, inhibitors of several enzymes and so on . Hence, the synthesis of benzothiazoles is of considerable interest due to their potent and significant biological activities and great pharmaceutical value .
properties
IUPAC Name |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClN3OS/c14-10-1-2-11-12(9-10)19-13(15-11)17-5-3-16(4-6-17)7-8-18/h1-2,9,18H,3-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXRHMFWBIGJRPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)C2=NC3=C(S2)C=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00383800 |
Source
|
| Record name | 2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00383800 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
215434-50-7 |
Source
|
| Record name | 2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazino]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00383800 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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